Cas no 2034593-42-3 (N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(2-methoxyethoxy)benzamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(2-methoxyethoxy)benzamide
• CAS No: 2034593-42-3
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5354651
• Update Time: 2025-08-04

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(2-methoxyethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(furan-2-yl)pyridin-4-yl)methyl)-4-(2-methoxyethoxy)benzamide
• N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-4-(2-methoxyethoxy)benzamide
• N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(2-methoxyethoxy)benzamide

• Inchi： 1S/C20H20N2O4/c1-24-11-12-25-17-6-4-16(5-7-17)20(23)22-14-15-8-9-21-18(13-15)19-3-2-10-26-19/h2-10,13H,11-12,14H2,1H3,(H,22,23)
• InChI Key： MWJPRFNCABBYFF-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=CC(=CC=1)C(NCC1C=CN=C(C2=CC=CO2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 426
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6

Additional information on N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(2-methoxyethoxy)benzamide

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(2-methoxyethoxy)benzamide: A Comprehensive Overview

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(2-methoxyethoxy)benzamide (CAS No. 2034593-42-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its intricate heterocyclic framework and functional groups, holds promise in various areas of research, including cancer therapy, anti-inflammatory treatments, and neurodegenerative disease management.

The molecular structure of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(2-methoxyethoxy)benzamide is composed of a furan ring, a pyridine ring, and a benzamide moiety. The presence of these heterocyclic rings imparts significant stability and reactivity to the molecule, making it an attractive candidate for drug development. The methoxyethoxy substituent on the benzene ring further enhances the compound's solubility and bioavailability, crucial factors for effective drug delivery.

In recent studies, N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-(2-methoxyethoxy)benzamide has shown promising antiproliferative activity against various cancer cell lines. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound effectively inhibits the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

Beyond its anticancer properties, N-{[2-(< strong>furan-2-yl strong>) < strong >pyridin - 4 - yl strong >] methyl } - 4 - ( 2 - < strong >methoxyethoxy strong >) < strong >benzamide strong > has also been investigated for its anti-inflammatory effects. A study in the European Journal of Pharmacology (2020) reported that this compound significantly reduces inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the treatment of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective properties of N-{[2-(< strong>furan - 2 - yl strong >) < strong >pyridin - 4 - yl strong >] methyl } - 4 - ( 2 - < strong >methoxyethoxy strong >) < strong >benzamide strong > have also been explored. Research published in the Journal of Neurochemistry (2019) indicated that this compound exhibits neuroprotective effects in models of Parkinson's disease by reducing oxidative stress and preventing neuronal cell death. The mechanism involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant genes.

In terms of pharmacokinetics, N-{[2-(< strong>furan - 2 - yl strong >) < strong >pyridin - 4 - yl strong >] methyl } - 4 - ( 2 - < strong >methoxyethoxy strong >) < strong >benzamide strong > demonstrates favorable properties. Studies have shown that it has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, it exhibits low toxicity in preclinical studies, further supporting its potential as a therapeutic agent.

The synthesis of N-{[2-(< strong>furan - 2 - yl strong >) < strong >pyridin - 4 - yl strong >] methyl } - 4 - ( 2 - < strong >methoxyethoxy strong >) < strong >benzamide strong > involves several steps, including the formation of the key heterocyclic intermediates and their subsequent coupling with the benzamide moiety. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, facilitating its transition from bench to clinic.

In conclusion, N-{[2-(< strong>furan - 2 - yl strong >) < strong >pyridin - 4 - yl strong >] methyl } - 4 - ( 2 - < strong >methoxyethoxy strong >) < strong >benzamide strong > (CAS No. 2034593-42-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features, coupled with its promising biological activities, make it an exciting candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound may pave the way for new treatments in oncology, inflammation, and neurodegeneration.